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Compound of Interest

Compound Name: 3,5-Dibromobenzene-1,2-diamine

Cat. No.: B072946

A Technical Guide to the Safe Handling of 3,5-Dibromobenzene-1,2-diamine

This guide provides an in-depth overview of the safety data for 3,5-Dibromobenzene-1,2-
diamine (CAS No. 1575-38-8), designed for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets to ensure a
comprehensive understanding of the compound's properties and associated hazards.

Chemical and Physical Properties

The fundamental physical and chemical properties of 3,5-Dibromobenzene-1,2-diamine are
summarized below. These characteristics are essential for the proper handling, storage, and
use of the compound in a laboratory setting.
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Property Value Reference
CAS Number 1575-38-8 [1112]
Molecular Formula CeHeBr2N2 [1][2]
Molecular Weight 265.93 g/mol [11[2]

White to light yellow crystalline
Appearance [1]

powder

Soluble in organic solvents like
Solubility ethanol and chloroform; [1]

insoluble in water.

BABDSAMUOCWCNS-
InChl Key [1][2]
UHFFFAOYSA-N

Canonical SMILES C1=C(C=C(C(=C1N)N)Br)Br [1]

Hazard Identification and Classification

3,5-Dibromobenzene-1,2-diamine is classified with several hazards according to the Globally
Harmonized System (GHS). The pictograms and hazard statements provide a clear warning of
the potential risks associated with this chemical.[1]

. . Hazard Statement o
Pictogram GHS Classification - Description
odes

Acute Toxicity, Oral
(Category 3/4); Acute
Toxicity, Dermal
(Category 4); Skin

Corrosive, Irritant Irritation (Category 2);

Toxic or harmful if

swallowed. Harmful in

contact with skin.
H301, H302, H312, Causes skin irritation
H315, H317, H318 and may cause an

Serious Eye Damage S .
allergic skin reaction.

(Category 1); Skin

o Causes serious eye
Sensitization

(Category 1) damage.[1][2]
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Experimental Protocols

Detailed procedures for the safe handling and use of 3,5-Dibromobenzene-1,2-diamine are
crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound. The following
diagram illustrates the relationship between the identified hazards and the required personal
protective equipment.

Identified Hazards

Skin Irritation / Contact Hazard Serious Eye Damage Harmful if Swallowed / Inhaled
T \
Aevents Skin Contact [Protects Body /Prevents Eye Contact \f’revents Inhalation
Required Personal Protective Equipment

Respiratory Protection (if dust is generated)

Protective Gloves Lab Coat Chemical Goggles / Face Shield

Click to download full resolution via product page
Figure 1: Hazard and required PPE relationship.

Handling and Storage

Handling:

Do not handle until all safety precautions have been read and understood.[3]

Ensure adequate ventilation in the work station.[3]

Avoid breathing dust, mist, or spray.[3]

Wear appropriate personal protective equipment, including gloves and eye/face protection.[3]

[4]
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e Wash hands thoroughly after handling.[4]

Storage:

Keep the container tightly closed when not in use.[3][4]

Store in a dry, cool, and well-ventilated area.[3][4]

Keep away from heat, sparks, and open flames.[3][4]

Incompatible materials include strong acids, strong bases, and strong oxidizing agents.[3]

First Aid Measures

In case of exposure, immediate action is required. The following flowchart outlines the initial
first aid steps.
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Exposure Occurs

s

Typ¢ of Expwre

N

Inhalation

Skin Contact Eye Contact

Ingestion | |

Remove to fresh air.

If not breathing, give artificial respiration.

/ Immediate Action

" Rinse cautiously with water for at least 15 minutes. Do NOT induce vomiting.
Wash with plenty of soap and water. ; - .
Remove contact lenses, if present. Rinse mouth with water.

N\

Seek Immediate Medical Advice/Attention
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Spill Detected

Evacuate Area

:

Don Appropriate PPE

Contain Spill
(Stop leak if safe)

Clean Up Spill
(Sweep into container)

Dispose of Waste per Regulations

Decontaminate Area and Equipment

End of Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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